Cas no 99541-80-7 (D-erythro-D-allo-Octitol,1-amino-1,7,8-trideoxy-7-[(3b)-3-methyl-A'-neo-22,29,30-trinorgammaceran-21-yl]-)

• Product Name: D-erythro-D-allo-Octitol,1-amino-1,7,8-trideoxy-7-[(3b)-3-methyl-A'-neo-22,29,30-trinorgammaceran-21-yl]-
• CAS No: 99541-80-7
• MF: C₃₆H₆₅NO₅
• MW: 591.905011892319
• CID: 805457
• PubChem ID: 127362
• Update Time: 2025-04-19

D-erythro-D-allo-Octitol,1-amino-1,7,8-trideoxy-7-[(3b)-3-methyl-A'-neo-22,29,30-trinorgammaceran-21-yl]- Chemical and Physical Properties

Names and Identifiers

• D-erythro-D-allo-Octitol,1-amino-1,7,8-trideoxy-7-[(3b)-3-methyl-A'-neo-22,29,30-trinorgammaceran-21-yl]-
• 35-amino-3-methylbacteriohopane-30,31,32,33,34-pentol
• AMBHP
• 99541-80-7
• 3-methylaminobacteriohopanepentol
• CHEBI:87086
• Octitol, 1-amino-1,7,8-trideoxy-7-((3beta)-3-methyl-A'-neo-22,29,30-trinorgammaceran-21-yl)-
• 1-Amino-1,7,8-trideoxy-7-[(3beta)-3-methyl-A'-neo-22,29,30-trinorgammaceran-21-yl]-D-erythro-D-allo-octitol
• DTXSID801111254
• Q27159355
• (2S,3S,4R,5R,6R,7S)-7-[(3S,3aS,5aR,5bR,7aS,9S,11aS,11bR,13aR,13bS)-5a,5b,8,8,9,11a,13b-heptamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]-1-aminooctane-2,3,4,5,6-pentol
• (2S,3S,4R,5R,6R,7S)-1-amino-7-[(3S,3aS,5aR,5bR,7aS,9S,11aS,11bR,13aR,13bS)-5a,5b,8,8,9,11a,13b-heptamethylicosahydro-1H-cyclopenta[a]chrysen-3-yl]octane-2,3,4,5,6-pentol

• Inchi： 1S/C36H65NO5/c1-20-11-15-34(6)25(32(20,3)4)14-18-36(8)27(34)10-9-26-33(5)16-12-22(23(33)13-17-35(26,36)7)21(2)28(39)30(41)31(42)29(40)24(38)19-37/h20-31,38-42H,9-19,37H2,1-8H3/t20-,21-,22+,23-,24-,25-,26+,27+,28+,29-,30+,31-,33-,34-,35+,36+/m0/s1
• InChI Key： NYINOFIIAOPILH-DFPHJZBSSA-N
• SMILES： O[C@@H]([C@H]([C@H]([C@H]([C@H](CN)O)O)O)O)[C@@H](C)[C@H]1CC[C@@]2(C)[C@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CC[C@H](C)C(C)(C)[C@@H]3CC[C@@]12C

Computed Properties

• Exact Mass: 591.486
• Monoisotopic Mass: 591.486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 711.1°Cat760mmHg
• Flash Point: 383.9°C
• Refractive Index: 1.538

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bacteriohopanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids Bacteriohopanoids